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Compound of Interest

Benzoyl chloride, 4-(4-
Compound Name:

morpholinyl)-
CAS No.: 162848-18-2
Cat. No.: B1143147

Get Quote

Technical Guide: 4-(4-Morpholinyl)benzoyl
Chloride

Physical State, Stability, and Handling Protocols[1]
Part 1: Executive Summary & Core Directive

The Definitive Answer: 4-(4-Morpholinyl)benzoyl chloride (CAS: 162848-18-2) is chemically
stable and physically isolated as a SOLID in the form of its hydrochloride salt.[1]

The "Liquid" Misconception: If this compound appears as a liquid or viscous paste in your
laboratory, it is likely due to one of three critical failure modes:

o Free Base Instability: The free base form (non-salt) is an unstable liquid that rapidly
undergoes intermolecular self-polymerization (nucleophilic attack of the morpholine nitrogen
on the acyl chloride).
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» Hydrolysis: Exposure to atmospheric moisture hydrolyzes the acyl chloride back to 4-

morpholinobenzoic acid (solid) mixed with liquid hydrolysis byproducts (HCl/water), creating

a "mush."[1]

o Solvent Entrapment: Incomplete drying after synthesis (often thionyl chloride or

dichloromethane retention).[1][2]

Target Audience Directive: This guide assumes you are synthesizing or utilizing this

intermediate for amide coupling or heterocycle formation. The protocols below prioritize

maintaining the protonated morpholine ring to prevent self-destruction of the molecule.

> Physicochemical Profile[3][4]

Property

Data

Notes

Chemical Name

4-(4-Morpholinyl)benzoyl
chloride hydrochloride

The stable isolable form.[1]

CAS Number

162848-18-2

Often cited for the HCI salt.[1]
[3]

Molecular Formula

C11H12CINO2[1][4] - HCI

MW: ~262.13 g/mol (Salt

form).

Physical State

Crystalline Solid

Usually off-white to yellow

powder.[1]

High lattice energy due to ionic

Melting Point >200°C (Decomposes)
salt character.[1]
N DCM, Chloroform (limited), Reacts violently with
Solubility
DMF water/alcohols.
. Moisture Sensitive; pH Stable only under anhydrous,
Stability

Sensitive

acidic conditions.[1]

Part 3: The Stability Mechanism (Why it must be a Solid)

The physical state is dictated by the chemical incompatibility of the two functional groups

present on the molecule: the nucleophilic amine (morpholine) and the electrophilic acyl

chloride.
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The Self-Destruction Pathway

If isolated as a neutral free base (liquid), the morpholine nitrogen of Molecule A attacks the
carbonyl carbon of Molecule B. This leads to rapid polymerization, turning the liquid into an
intractable tar/solid mass.

The Stabilization Strategy (Protonation)

By synthesizing and storing the compound as the Hydrochloride Salt, the morpholine nitrogen
IS protonated (

). This removes its nucleophilicity, preventing self-reaction and allowing the compound to exist
as a stable crystalline solid.[1]
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Caption: Figure 1. The stability dependency on protonation. Attempting to isolate the liquid free
base results in rapid polymerization.

Part 4: Synthesis & Isolation Protocol

This protocol ensures the isolation of the Solid Hydrochloride Salt.
Reagents:

e 4-Morpholinobenzoic acid (1.0 eq)[1]

e Thionyl Chloride (SOCI2) (5.0 eq) - Acts as reagent and solvent.[1]

o Catalytic DMF (1-2 drops) - Activates the thionyl chloride.[1]
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Anhydrous Dichloromethane (DCM) or Toluene (Optional co-solvent).

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser fitted with a CaClz drying tube or Nz line.

Charging: Add 4-morpholinobenzoic acid (solid) to the flask.

Chlorination:

o Neat Method: Add Thionyl Chloride slowly.[1] Add 1 drop of DMF.

o Solvent Method: Suspend acid in anhydrous DCM, then add Thionyl Chloride (2-3 eq) and
DMF.

Reflux: Heat to reflux (75-80°C for neat SOCI2) for 2—4 hours.

o Visual Cue: The reaction is complete when the suspension becomes a clear,
homogeneous solution and gas evolution (HCI/SO:z) ceases.

Isolation (The Critical Solidification Step):

o Cool the mixture to room temperature.

o Remove excess SOCIz under reduced pressure (Rotary evaporator with a base trap).

o Co-evaporation: Add anhydrous Toluene (2x) and re-evaporate to azeotrope off trace
SOCla.

o Precipitation: The residue might appear as a viscous oil initially.[1] Add anhydrous Diethyl
Ether or Hexane and scratch the flask walls.[1] The product should crash out as a
yellow/off-white solid.

Filtration: Filter the solid rapidly under Nitrogen/Argon blanket (Schlenk filtration
recommended).[1]

Drying: Dry under high vacuum for 4 hours.
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Yield: Quantitative (>95%). Storage: Store in a tightly sealed vial, under Argon, at 4°C or -20°C.

Part 5: Quality Control & Handling

How to verify your material is the correct Solid state and not degraded.[1]

Observation (Pure Solid

Observation

Test A
HCI Salt) (Degraded/Liquid)
Visual Yellow/Off-white crystalline Brown sticky paste or fuming
isua
powder liquid
- _ _ Insoluble chunks (Polymer) or
Solubility Dissolves in dry DCM/DMF

biphasic (Hydrolysis)

Reaction with Water

Violent fizzing (Release of HCI

gas)

Minimal fizzing (Already
hydrolyzed to acid)

Melting Point

High (>200°C dec)

Indistinct / Melts <100°C

Handling Decision Tree

Use this workflow to determine if your batch is usable.
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Inspect 4-Morpholinyl
Benzoyl Chloride

Physical State?
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Caption: Figure 2. Quality control workflow. Liquid samples are generally compromised and
should be discarded or re-purified via recrystallization (if only partially hydrolyzed).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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